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Compound of Interest

Compound Name:
1,4-Dihydro-1,4-

methanonaphthalene

Cat. No.: B1295174 Get Quote

An In-depth Technical Guide to 1,4-Dihydro-1,4-
methanonaphthalene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1,4-Dihydro-1,4-methanonaphthalene, also known as benzonorbornadiene. The

information is curated for professionals in research and development, with a focus on

structured data, experimental protocols, and logical visualizations to facilitate understanding

and application.

Core Chemical and Physical Properties
1,4-Dihydro-1,4-methanonaphthalene is a rigid bicyclic organic compound with a fused

norbornene-naphthalene system.[1] Its unique structure, characterized by the inherent ring

strain of the bicyclo[2.2.1]heptene framework, is a key determinant of its chemical reactivity.[1]

This compound serves as a valuable building block in organic synthesis for creating more

complex molecular architectures.[1]

Table 1: Physical and Chemical Properties of 1,4-Dihydro-1,4-methanonaphthalene
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Property Value Source

Molecular Formula C₁₁H₁₀ PubChem[2]

Molecular Weight 142.20 g/mol PubChem[2]

CAS Number 4453-90-1 Benchchem[1]

IUPAC Name
tricyclo[6.2.1.0²,⁷]undeca-

2,4,6,9-tetraene
PubChem[2]

Synonyms Benzonorbornadiene NIST WebBook[3]

Density 1.1 ± 0.1 g/cm³ Chemsrc[4]

Boiling Point
220.8 ± 20.0 °C at 760

mmHg82.5-83.0 °C at 12 Torr
Chemsrc[4]ChemicalBook[5]

Flash Point 80.8 ± 10.3 °C Chemsrc[4]

Refractive Index 1.624 Chemsrc[4]

LogP 3.38 Chemsrc[4]

InChI Key
IEGYXSAHRKJELM-

UHFFFAOYSA-N
Benchchem[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1,4-Dihydro-1,4-
methanonaphthalene.

Table 2: Spectroscopic Data Summary
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Technique Data Highlights

¹³C NMR
Data available on PubChem, spectra acquired

on a Varian NV-14 instrument.[2]

Mass Spectrometry (GC-MS)

The NIST Mass Spectrometry Data Center

provides GC-MS data with major peaks

observed at m/z 142, 141, and 115.[2]

Infrared (IR) Spectroscopy

While specific spectra for the title compound are

not readily available in the search results,

related structures like 1,4-dihydronaphthalene

show characteristic C-H and C=C stretching and

bending frequencies for the aromatic and

aliphatic portions of the molecule.

Synthesis and Experimental Protocols
The primary route for synthesizing 1,4-Dihydro-1,4-methanonaphthalene is through a

cycloaddition reaction. A prominent method involves the in-situ generation of benzyne, a highly

reactive intermediate, which then undergoes a [4+2] cycloaddition with cyclopentadiene.[1]

This protocol is based on the reaction of anthranilic acid and isoamyl nitrite to generate

benzyne, which is then trapped by cyclopentadiene.[6][7]

Materials:

Ortho-aminobenzoic acid (anthranilic acid)

Isoamyl nitrite

Cyclopentadiene

Tetrahydrofuran (THF) or dioxane (solvent)

Dichloromethane or similar solvent for reaction with cyclopentadiene

Catalyst (as specified in some procedures)[6]
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Procedure:

Benzyne Generation:

In a reaction vessel under an inert atmosphere, dissolve ortho-aminobenzoic acid in THF.

Cool the solution to a temperature between -10 °C and 0 °C.[6]

Slowly add isoamyl nitrite to the cooled solution. The molar ratio of anthranilic acid to

isoamyl nitrite is typically 1:1.5-1.7.[6] This reaction forms a diazonium salt intermediate

which readily decomposes to benzyne, nitrogen gas, and carbon dioxide.

Cycloaddition Reaction:

In a separate flask, prepare a solution of cyclopentadiene in a suitable solvent like

dichloromethane. The molar amount of cyclopentadiene should be in excess (1.2–1.5

times the equivalents of the diazonium salt).[7]

Slowly add the freshly prepared benzyne solution to the cyclopentadiene solution.

The reaction mixture is then heated to a temperature between 35 °C and 70 °C to facilitate

the Diels-Alder reaction.[7]

Work-up and Purification:

After the reaction is complete, the solvent is removed under reduced pressure.

The crude product is then purified, typically by column chromatography, to yield pure 1,4-
Dihydro-1,4-methanonaphthalene.

The following diagram illustrates the workflow for the synthesis of 1,4-Dihydro-1,4-
methanonaphthalene.
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Synthesis Workflow of 1,4-Dihydro-1,4-methanonaphthalene

Step 1: Benzyne Generation

Step 2: Cycloaddition

Step 3: Purification

o-Aminobenzoic Acid + Isoamyl Nitrite
in THF (-10°C to 0°C)

Formation of Diazonium Salt

Diazotization

Decomposition to Benzyne

Elimination of N2 and CO2

Benzyne Intermediate Cyclopentadiene in CH2Cl2

[4+2] Cycloaddition
(35°C to 70°C)

Crude Product

Column Chromatography

Pure 1,4-Dihydro-1,4-methanonaphthalene

Click to download full resolution via product page

Caption: Synthesis workflow via benzyne intermediate.
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Chemical Reactivity and Stability
The reactivity of 1,4-Dihydro-1,4-methanonaphthalene is largely dictated by the strained

double bond within the bicyclo[2.2.1]heptene system.[1]

Addition Reactions: The double bond readily undergoes various addition reactions.

Cycloaddition Reactions: It can react with nitrile oxides and nitrile imines to form isoxazoline

and pyrazoline derivatives, respectively.[1]

Isomerization and Rearrangement: The strained structure makes it a substrate for catalytic,

thermal, or photochemical isomerization and rearrangement reactions, leading to diverse

molecular architectures.[1]

Polymerization: This compound can be used in Ring-Opening Metathesis Polymerization

(ROMP) to produce poly(benzonorbornadiene)s.[1]

The logical relationship between the structural strain and reactivity is depicted in the following

diagram.
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Reactivity Profile of 1,4-Dihydro-1,4-methanonaphthalene

1,4-Dihydro-1,4-methanonaphthalene
(Fused Norbornene-Naphthalene System)

High Ring Strain in
Bicyclo[2.2.1]heptene Framework

possesses

Driving Force for Chemical Transformations

acts as

Addition Reactions

enables

Cycloaddition Reactions
(e.g., with Nitrile Oxides)

enables

Isomerization & Rearrangement
(Catalytic, Thermal, Photochemical)

enables

Ring-Opening Metathesis
Polymerization (ROMP)

enables

Click to download full resolution via product page

Caption: Relationship between structure and reactivity.

Safety and Handling
According to available safety data, 1,4-Dihydro-1,4-methanonaphthalene is a combustible

liquid (H227).

Table 3: Safety and Handling Information
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Aspect Recommendation

Personal Protective Equipment
Wear protective gloves, eye protection, and face

protection.

Handling

Avoid breathing mist, gas, or vapors. Avoid

contact with skin and eyes. Ensure adequate

ventilation.[8][9]

Storage
Store in a well-ventilated place. Keep cool.

Recommended storage temperature is 2-8°C.[5]

Fire Fighting
Use dry chemical, carbon dioxide, or alcohol-

resistant foam as extinguishing media.[8][9]

First Aid (Inhalation)
Move the victim to fresh air. If breathing is

difficult, give oxygen.[8][9]

First Aid (Skin Contact)
Take off contaminated clothing and wash with

soap and plenty of water.[8][9]

First Aid (Eye Contact)
Rinse with pure water for at least 15 minutes

and consult a doctor.[8][9]

First Aid (Ingestion)

Rinse mouth with water. Do not induce vomiting.

Call a doctor or poison control center

immediately.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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